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Compound of Interest

Compound Name: Allyl isovalerate

Cat. No.: B1212447

Essential Safety and Handling Guide for Allyl
Isovalerate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Allyl isovalerate in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe management of
this chemical.

Properties and Hazards of Allyl Isovalerate

Allyl isovalerate is a flammable and toxic liquid that requires careful handling to prevent
exposure and ensure laboratory safety.[1][2] It is harmful if swallowed or in contact with skin,
causes skin and eye irritation, and may cause respiratory irritation.[1][2]

Quantitative Data Summary
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Property Value Source

Molecular Weight 142.22 g/mol [3]
Clear colorless to pale yellow

Appearance o [4]
liquid

Odor Overripe fruit odor [4]

- _ 152.3 °C (306.1 °F) at 729

Boiling Point [31[4]
mmHg

Flash Point 39.7 °C (103.5 °F) [31[4]

Specific Gravity 0.882 at 24 °C (75 °F) [3]

Vapor Pressure 13 mmHg at 22 °C (71.6 °F) [3]

- < 0.1 mg/mL at 16.5 °C (61.7

Water Solubility [3]
OF)

UN Number 1992 [4]

Operational and Disposal Plans

A systematic approach to handling Allyl isovalerate, from acquisition to disposal, is critical for
safety. The following procedural guidance outlines the necessary steps for personal protection,
safe handling, spill management, and disposal.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment is
mandatory when handling Allyl isovalerate:

o Eye Protection: Wear chemical safety goggles and a face shield.[2]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Ensure sleeves
are taped to gloves.[3][4]

» Respiratory Protection: When weighing or diluting the neat chemical, use a NIOSH-approved
half-face respirator with a combination filter cartridge for organic vapors and acid gas.[4] For
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situations with potential for higher exposure, a self-contained breathing apparatus (SCBA)
should be used.[3]

o Body Protection: Wear a disposable Tyvek-type suit or coveralls and chemical-resistant,
steel-toe boots.[3][5]

Safe Handling and Storage Protocol

« Ventilation: Always handle Allyl isovalerate in a well-ventilated area, preferably within a
chemical fume hood.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. This
is a flammable liquid.[1][2][6] Use non-sparking tools and explosion-proof equipment.[2]

» Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][2]

o Storage: Store in a refrigerator in a tightly closed container in a dry, cool, and well-ventilated
place.[1][3][4][6] Protect from sunlight.[1]

e Hygiene: Do not eat, drink, or smoke when using this product.[2][7] Wash hands and face
thoroughly after handling.[2]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is necessary:

o Small Spills:

[¢]

Remove all sources of ignition.[3][4]

[¢]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[3]

o

Use absorbent paper or other inert material (e.g., sand, universal binder) to pick up the
liquid.[3][6]

o

Seal contaminated materials in a vapor-tight plastic bag for disposal.[3][4]
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o Wash the contaminated surface with 60-70% ethanol followed by a soap and water
solution.[3][4]

o First Aid:

o Skin Contact: Immediately flood the affected skin with water while removing all
contaminated clothing. Wash the affected area thoroughly with soap and water. Call a
poison control center or hospital immediately, even if no symptoms develop.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Transport the victim to a hospital.[2][3]

o Inhalation: Immediately leave the contaminated area and breathe fresh air.[3] If breathing
is difficult, seek medical attention.

o Ingestion: Do not induce vomiting. If the victim is conscious, give 1 or 2 glasses of water to
dilute the chemical and immediately call a hospital or poison control center.[3]

Disposal Plan

Waste Allyl isovalerate and contaminated materials are considered hazardous waste.[6]
o Collection: Collect waste in suitable, closed, and labeled containers.[6]

o Storage: Store waste containers in a designated, well-ventilated area away from
incompatible materials.

» Disposal: Dispose of contents and container in accordance with licensed collector's sorting
instructions and local, state, and federal regulations.[2][6] Do not allow the chemical to enter
drains or water courses.[1]

Visual Guides

The following diagrams illustrate the safe handling workflow and the health hazards associated
with Allyl isovalerate.
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Caption: Workflow for the safe handling of Allyl isovalerate.
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Caption: Health hazards of Allyl isovalerate and corresponding PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Allyl
isovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212447#personal-protective-equipment-for-
handling-allyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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